Cas no 916347-31-4 (Clinodiside A)

Clinodiside a was isolated from Chinese herbal medicine Clinopodium chinensis
Clinodiside A structure
Clinodiside A structure
Product Name:Clinodiside A
CAS No:916347-31-4
Molecular Formula:C48H78O19
Molecular Weight:0
CID:69500

Clinodiside A Properties

Names and Identifiers

    • Clinodiside A
    • 2-[[4,5-dihydroxy-6-[[8-hydroxy-5,8a-bis(hydroxymethyl)-5,6a,6b,11,11,14b-hexamethyl-1,2,3,4,4a,6,7,8,9,10,12,14a-dodecahydropicen-3-yl]oxy]-3-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl
    • Blinin
    • Buddlejasaponin centob
    • N1207
    • Clinodiside-A
    • InChIKey： HVRAMEAUCOTBHH-UHFFFAOYSA-N
    • Inchi： 1S/C48H78O19/c1-43(2)11-12-48(21-52)24(14-43)23-7-8-28-45(4)10-9-22(13-29(45)44(3,20-51)19-47(28,6)46(23,5)15-30(48)53)63-41-38(61)35(58)39(67-42-37(60)34(57)32(55)26(17-50)65-42)27(66-41)18-62-40-36(59)33(56)31(54)25(16-49)64-40/h7-8,22,25-42,49-61H,9-21H2,1-6H3
    • SMILES： O(C1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])OC2([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O1)OC1([H])C([H])(C([H])(C([H])(C([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])O[H])O[H])C1([H])C([H])([H])C([H])([H])C2(C([H])([H])[H])C([H])(C1([H])[H])C(C([H])([H])[H])(C([H])([H])O[H])C([H])([H])C1(C([H])([H])[H])C3(C([H])([H])[H])C([H])([H])C([H])(C4(C([H])([H])O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C4=C3C([H])=C([H])C12[H])O[H]

Computed Properties

  • Exact Mass: 958.51373g/mol
  • Surface Charge: 0
  • XLogP3: -0.5
  • Hydrogen Bond Donor Count: 13
  • Hydrogen Bond Acceptor Count: 19
  • Rotatable Bond Count: 11
  • Monoisotopic Mass: 958.51373g/mol
  • Monoisotopic Mass: 958.51373g/mol
  • Topological Polar Surface Area: 318Ų
  • Heavy Atom Count: 67
  • Complexity: 1830
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 24
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 959.1

Experimental Properties

  • LogP: -1.52280
  • PSA: 318.37000
  • Color/Form: Powder

Clinodiside A Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GVLO-1mg
Clinodiside A
 916347-31-4 ≥98%
1mg
 $73.00 2024-04-20
A2B Chem LLC
AH86652-1mg
Clinodiside A
 916347-31-4 ≥98%
1mg
 $30.00 2024-05-20
Aaron
AR00GVU0-20mg
Clinodiside A
 916347-31-4
20mg
 $91.00 2025-02-11
ChemScence
CS-0016778-5mg
Clinodiside A
 916347-31-4 98.84%
5mg
 $80.0 2022-04-26
Chengdu Biopurify Phytochemicals Ltd
BP0375-100mg
Clinodiside A
 916347-31-4 98%
100mg
 $200 2022-04-26
DC Chemicals
DCD-051-20 mg
Clinodiside A
 916347-31-4 >98%, Standard References Grade
20mg
 $280.0 2022-02-28
MedChemExpress
HY-N1371-5mg
Clinodiside A
 916347-31-4 98.21%
5mg
 ￥800 2024-04-16
TargetMol Chemicals
T3875-5 mg
CLINODISIDE A
 916347-31-4 98.39%
5mg
 ￥ 160
TRC
C580600-10mg
Clinodiside A
 916347-31-4
10mg
 $207.00 2023-05-18
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
BZP0379-20mg
Clinodiside A
 916347-31-4 HPLC≥98%
20mg
 ￥520元 2023-09-15

Clinodiside A Suppliers

Nanjing Bencao Yikang Biotechnology Co., Ltd
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(CAS:916347-31-4)
MR./MRS.:WANG XIAN SHENG
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WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:916347-31-4)
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NanJingqingYunbiologologyicaltecjnco，LTD
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(CAS:916347-31-4)
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CHENG DOU NA KE LI Biotechnology Co., Ltd.
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(CAS:916347-31-4)
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NAN JING PU YI Biotechnology Co., Ltd.
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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Shanghai Acmec Biochemical Co.,Ltd
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(CAS:916347-31-4)
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SHANG HAI JI XIANG Biotechnology Co., Ltd.
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(CAS:916347-31-4)
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